3-Bromo-4-(methylthio)toluene
Overview
Description
3-Bromo-4-(methylthio)toluene (3BMT) is an important organic compound belonging to the class of aromatic compounds, which are compounds that contain at least one benzene ring. 3BMT has a wide range of applications in the fields of chemistry, biology, and medicine. Furthermore, its unique properties make it an ideal molecule for use in a variety of laboratory experiments. In
Scientific Research Applications
Electrophilic Aromatic Substitution Reactions
Electrophilic aromatic substitution reactions are pivotal in the synthesis of complex molecules. The study by Kulangiappar et al. (2014) demonstrated the electrochemical bromination of 4-methoxy toluene, yielding brominated products through a two-phase electrolysis process. This process illustrates the versatility of brominated aromatic compounds, like 3-Bromo-4-(methylthio)toluene, in facilitating nuclear versus side-chain bromination, which is crucial for creating derivatives used in further chemical synthesis and applications in materials science (Kulangiappar, Anbukulandainathan, & Raju, 2014).
Synthesis of Heterocyclic Compounds
The synthesis of heterocyclic compounds is fundamental to developing pharmaceuticals and agrochemicals. Yin et al. (2008) elaborated on a novel approach to synthesize 3-methylthio-substituted furans and related derivatives, indicating the importance of compounds like this compound in constructing complex heterocycles. Their method underlines the strategic use of brominated and methylthio-substituted compounds in cross-coupling reactions, leading to potential advancements in drug development and synthesis of organic materials (Yin et al., 2008).
Microbial Degradation of Environmental Pollutants
Understanding the microbial degradation of environmental pollutants provides insights into bioremediation strategies. The research conducted by Goodwin et al. (2005) on the inhibition of methyl bromide biodegradation by toluene derivatives, including those similar to this compound, sheds light on the interaction between halogenated compounds and microbial communities. This research could inform strategies to mitigate the impact of industrial pollutants on marine ecosystems and contribute to the development of more efficient bioremediation techniques (Goodwin, Tokarczyk, Stephens, & Saltzman, 2005).
Safety and Hazards
Mechanism of Action
Target of Action
3-Bromo-4-(methylthio)toluene is a substituted aromatic compound featuring both a bromine atom and a methylthio group on the benzene ring. It serves as a valuable synthetic intermediate in various research fields, including organic synthesis and medicinal chemistry. The primary targets of this compound are the organoboron reagents used in Suzuki–Miyaura (SM) cross-coupling reactions .
Mode of Action
The compound interacts with its targets through a process known as transmetalation, which is a key step in SM cross-coupling reactions . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Biochemical Pathways
The main biochemical pathway affected by this compound is the SM cross-coupling reaction . This reaction is arguably the most widely-applied transition metal catalysed carbon–carbon bond forming reaction to date . Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Result of Action
The result of the action of this compound is the formation of new carbon–carbon bonds through the SM cross-coupling reaction . This enables the synthesis of a wide range of complex organic compounds .
Action Environment
The action, efficacy, and stability of this compound are influenced by various environmental factors. These include the specific conditions of the SM cross-coupling reaction, such as the presence of a palladium catalyst, the type of organoboron reagent used, and the reaction temperature . The compound’s stability and reactivity can also be affected by storage conditions .
Properties
IUPAC Name |
2-bromo-4-methyl-1-methylsulfanylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrS/c1-6-3-4-8(10-2)7(9)5-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQBULZJJEUYDNH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)SC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80610848 | |
Record name | 2-Bromo-4-methyl-1-(methylsulfanyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80610848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89981-02-2 | |
Record name | 2-Bromo-4-methyl-1-(methylthio)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=89981-02-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-4-methyl-1-(methylsulfanyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80610848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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